N-cyclopropyl-3-nitropyridin-2-amine
Description
N-cyclopropyl-3-nitropyridin-2-amine (NCNPA) is a heterocyclic amine that has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and imaging. NCNPA has been demonstrated to possess a range of biological activities, such as anti-tumor, anti-inflammatory, and anti-oxidative activities. It is also known to possess antiviral and antibacterial activities. NCNPA is a highly versatile and promising compound that has been studied extensively in the past few decades.
Scientific Research Applications
Mechanistic Probes in Nitrosation Reactions
N-cyclopropyl-N-alkylanilines have been synthesized and examined for their reactions with nitrous acid, serving as mechanistic probes. The reaction specifically cleaves the cyclopropyl group from the nitrogen, producing corresponding N-alkyl-N-nitrosoaniline. This process supports a mechanism involving the formation of an amine radical cation, leading to rapid cyclopropyl ring opening. Such reactions highlight the utility of N-cyclopropyl groups in studying organic reaction mechanisms (Loeppky & Elomari, 2000).
Synthesis of Nitro Compounds
A powerful method for synthesizing various kinds of nitro compounds, including nitropyridines and nitroanilines, has been reported. This involves a three-component ring transformation (TCRT) of dinitropyridone with ketones, showcasing the role of nitropyridines as intermediates in pharmaceutical and agrochemical synthesis (Le & Nishiwaki, 2018).
1,3-Dipolar Cycloaddition Reactions
The reactivity of nitropyridyl isocyanates in 1,3-dipolar cycloaddition reactions has been explored, producing tetrazolinones and substituted amines. Such reactions demonstrate the versatility of nitropyridyl isocyanates in synthesizing amines and highlight their utility in organic synthesis (Holt & Fiksdahl, 2007).
Ring-Opening Reactions
Studies on the Lewis acid-catalyzed ring-opening of activated cyclopropanes with amine nucleophiles have been conducted. This methodology allows for the enantioselective synthesis of compounds with potential biological activity, demonstrating the applicability of cyclopropyl compounds in medicinal chemistry (Lifchits & Charette, 2008).
Synthetic Precursors
Doubly activated cyclopropanes have been used as synthetic precursors for the preparation of nitro- and cyano-dihydropyrroles and pyrroles, illustrating their importance in the synthesis of heterocyclic compounds (Wurz & Charette, 2005).
properties
IUPAC Name |
N-cyclopropyl-3-nitropyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3O2/c12-11(13)7-2-1-5-9-8(7)10-6-3-4-6/h1-2,5-6H,3-4H2,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MPSNZVZFQHGGDP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC2=C(C=CC=N2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00369442 |
Source
|
| Record name | N-cyclopropyl-3-nitropyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00369442 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
290313-20-1 |
Source
|
| Record name | N-Cyclopropyl-3-nitro-2-pyridinamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=290313-20-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-cyclopropyl-3-nitropyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00369442 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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